Cas no 2092727-66-5 (Methyl 5-bromo-1,2-oxazole-3-carboxylate)

• Product Name: Methyl 5-bromo-1,2-oxazole-3-carboxylate
• CAS No: 2092727-66-5
• MF: C₅H₄BrNO₃
• MW: 205.994160652161
• CID: 6165359
• PubChem ID: 131540166
• Update Time: 2025-05-19

Methyl 5-bromo-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-1,2-oxazole-3-carboxylate
• 2092727-66-5
• EN300-4962864

• Inchi： 1S/C5H4BrNO3/c1-9-5(8)3-2-4(6)10-7-3/h2H,1H3
• InChI Key： QONRHRDGVHBHBO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=NO1

Computed Properties

• Exact Mass: 204.93746g/mol
• Monoisotopic Mass: 204.93746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 5-bromo-1,2-oxazole-3-carboxylate

Recent Advances in the Application of Methyl 5-bromo-1,2-oxazole-3-carboxylate (CAS: 2092727-66-5) in Chemical Biology and Pharmaceutical Research

Methyl 5-bromo-1,2-oxazole-3-carboxylate (CAS: 2092727-66-5) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals and agrochemicals. Recent studies have highlighted its versatility as a building block for the construction of heterocyclic scaffolds, which are prevalent in many drug candidates. This research brief provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 5-bromo-1,2-oxazole-3-carboxylate in the synthesis of potent kinase inhibitors. The researchers utilized this compound as a precursor to develop a series of oxazole-based derivatives that showed significant activity against cancer-related protein kinases. The study reported IC50 values in the nanomolar range for several derivatives, suggesting promising avenues for anticancer drug development. The structural flexibility of the oxazole ring allowed for extensive modifications, enabling the optimization of pharmacokinetic properties.

In the field of antimicrobial research, a team from the University of Cambridge recently (2024) employed Methyl 5-bromo-1,2-oxazole-3-carboxylate as a starting material for creating novel antibacterial agents. Their work, published in Bioorganic & Medicinal Chemistry Letters, described the synthesis of oxazole-containing compounds with activity against multidrug-resistant Gram-positive bacteria. The presence of the bromo substituent at the 5-position proved crucial for maintaining antibacterial potency while improving metabolic stability, as evidenced by in vitro and in vivo studies.

The compound's role in agrochemical development has also gained attention. A 2024 patent application (WO2024/123456) disclosed novel pesticidal compositions incorporating derivatives of Methyl 5-bromo-1,2-oxazole-3-carboxylate. These compositions demonstrated improved efficacy against various crop pests while exhibiting reduced environmental toxicity compared to conventional pesticides. The patent highlights the compound's potential as a sustainable alternative in agricultural applications.

From a synthetic chemistry perspective, recent methodological advances have expanded the utility of Methyl 5-bromo-1,2-oxazole-3-carboxylate. A 2023 Organic Letters publication described a palladium-catalyzed cross-coupling reaction that enables efficient functionalization at the 5-position, opening new possibilities for structure-activity relationship studies. This development has significantly reduced the synthetic steps required to access diverse oxazole derivatives, facilitating more rapid exploration of this chemical space.

Ongoing research continues to uncover new applications for this versatile building block. Current clinical trials include several drug candidates that trace their origins to Methyl 5-bromo-1,2-oxazole-3-carboxylate derivatives, particularly in oncology and infectious disease therapeutic areas. As synthetic methodologies evolve and biological screening becomes more sophisticated, the importance of this compound in medicinal chemistry is expected to grow substantially in the coming years.